Cas no 2171215-37-3 (4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid)

• Product Name: 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid
• CAS No: 2171215-37-3
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6120905
• PubChem ID: 165809362
• Update Time: 2025-10-29

4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid
• EN300-1511178
• 2171215-37-3
• 4-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetamido}but-2-enoic acid

• Inchi： 1S/C26H29N3O6/c1-16(2)24(25(33)28-14-22(30)27-13-7-12-23(31)32)29-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-12,16,21,24H,13-15H2,1-2H3,(H,27,30)(H,28,33)(H,29,34)(H,31,32)/b12-7+/t24-/m0/s1
• InChI Key： YYHPMINQXXBYTB-SZIFGRNDSA-N
• SMILES： O(C(N[C@H](C(NCC(NC/C=C/C(=O)O)=O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 134Ų

Additional information on 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid

4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid (CAS No. 2171215-37-3): A Comprehensive Overview

4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid (CAS No. 2171215-37-3) is a specialized Fmoc-protected amino acid derivative that has garnered significant attention in the fields of peptide synthesis, bioconjugation, and drug discovery. This compound, often referred to as Fmoc-L-valine-based linker, plays a pivotal role in modern solid-phase peptide synthesis (SPPS) due to its unique structural features and reactivity.

The molecular structure of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid incorporates an Fmoc-protected valine residue linked to a but-2-enoic acid moiety through an acetamido spacer. This configuration provides both orthogonal protection for amine groups and a reactive carboxyl terminus, making it particularly valuable for peptide chain elongation and conjugation chemistry. Researchers frequently utilize this compound in the development of peptide-based therapeutics, targeted drug delivery systems, and biomaterial modifications.

In the context of current research trends, 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid has become particularly relevant for antibody-drug conjugate (ADC) development. The growing interest in precision medicine and targeted cancer therapies has driven demand for specialized building blocks like this compound. Its α,β-unsaturated carboxyl group allows for efficient Michael addition reactions with thiol-containing biomolecules, a property extensively utilized in bioconjugation strategies.

The synthesis and application of Fmoc-protected amino acid derivatives like CAS 2171215-37-3 represent a crucial area in peptide chemistry. Recent advancements in automated peptide synthesizers and high-throughput screening methods have increased the demand for high-purity, specialized amino acid derivatives. This compound's stereochemical purity (with the (2S) configuration at the valine center) ensures precise control over peptide secondary structure formation, which is critical for developing therapeutic peptides with specific biological activities.

From a market perspective, the global demand for custom peptide synthesis reagents has been steadily increasing, with 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid finding applications in both academic research and pharmaceutical development. The compound's versatility makes it valuable for creating peptide-based vaccines, diagnostic probes, and biomaterials for tissue engineering. Its compatibility with standard Fmoc-based SPPS protocols ensures broad utility across different research and development settings.

Quality control parameters for CAS 2171215-37-3 typically include assessment of chromatographic purity (usually ≥95% by HPLC), optical rotation verification, and confirmation of structural integrity through mass spectrometry and NMR spectroscopy. These rigorous specifications make it suitable for GMP applications in pharmaceutical development. The compound's stability under standard storage conditions (typically at -20°C under inert atmosphere) further enhances its utility as a reliable building block for peptide drug discovery.

Emerging applications of 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid include its use in developing peptide nucleic acid (PNA) conjugates and cell-penetrating peptides. The compound's unsaturated side chain provides a handle for further functionalization, enabling the creation of multifunctional peptide constructs. This aligns with current trends in multivalent drug design and theranostic agent development, where single molecules combine targeting, therapeutic, and imaging capabilities.

For researchers working with peptide-based drug delivery systems, understanding the properties of Fmoc-protected amino acid derivatives like CAS 2171215-37-3 is essential. The compound's hydrophobicity profile (influenced by the valine side chain and Fmoc group) affects peptide solubility and membrane permeability, important considerations in oral peptide drug development. Recent studies have explored its incorporation into self-assembling peptide systems for controlled release applications.

The future outlook for 4-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}but-2-enoic acid appears promising, particularly in the context of personalized medicine approaches. As the pharmaceutical industry continues to invest in peptide therapeutics (projected to reach $50 billion by 2025), specialized building blocks that enable precise control over peptide structure-activity relationships will remain in high demand. The compound's unique features position it well to contribute to advancements in targeted therapies and precision drug delivery platforms.